2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole

• Molecular Formula: C14H18N2S2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 2-(2-piperidin-4-ylethylsulfanyl)-1,3-benzothiazole
• InChI: InChI=1S/C14H18N2S2/c1-2-4-13-12(3-1)16-14(18-13)17-10-7-11-5-8-15-9-6-11/h1-4,11,15H,5-10H2
• InChI Key: FCPZTQZAOBANIF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CCSC2=NC3=CC=CC=C3S2

Description

Product Overview: 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole (CAS 1706451-36-6) is a high-purity chemical compound for research use. With the molecular formula C 14 H 18 N 2 S 2 and a molecular weight of 278.44 g/mol, this reagent is a valuable scaffold in medicinal chemistry and drug discovery . Research Value and Applications: This compound integrates two privileged pharmacophores: the benzothiazole ring and the piperidine moiety. Benzothiazole derivatives have been intensively studied as a core structure for diversified therapeutic applications, demonstrating significant anticancer, antimicrobial, antitubercular, and anticonvulsant activities . The benzothiazole nucleus is a key structural component in various pharmacologically active agents, with some derivatives showing potent and selective activity against specific cancer cell lines . The piperidine ring is a common feature in numerous modern drugs and is known for its versatile binding properties with a high degree of pharmacological applications . The integration of these structures into a single molecule makes it a promising candidate for developing novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Handling and Storage: Please note that this product requires cold-chain transportation and storage to ensure stability . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole typically involves multi-step procedures. One common method includes the reaction of 2-mercaptobenzothiazole with 1-bromo-2-(piperidin-4-yl)ethane under basic conditions to form the desired product . The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory-scale methods to improve yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The benzothiazole ring can be reduced under specific conditions.

Substitution: The piperidine moiety can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced benzothiazole derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The exact mechanism of action of 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole is not fully understood. it is believed to interact with various molecular targets and pathways, including:

Enzyme Inhibition: Potential to inhibit specific enzymes involved in disease pathways.

Receptor Binding: May bind to certain receptors, modulating their activity.

Signal Transduction: Could interfere with cellular signaling pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Structural Comparison

Compound Name	Core Structure	Key Substituents	Molecular Formula	Molecular Weight
2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole	Benzothiazole	Sulfanyl-ethyl-piperidine chain	C₁₄H₁₇N₂S₂	293.43 g/mol
Goxalapladib (CAS 412950-27-7)	1,8-Naphthyridine	Difluorophenyl, trifluoromethyl-biphenyl, methoxyethyl-piperidine	C₄₀H₃₉F₅N₄O₃	718.80 g/mol
1-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]-4-piperidin-1-ylpiperidine-4-carboxamide	Benzoxazole	Acetyl-piperidine-carboxamide, piperidin-1-yl group	C₂₃H₂₉N₅O₃S	479.58 g/mol

Key Observations :

• Core Heterocycles : The target compound’s benzothiazole core differs from Goxalapladib’s 1,8-naphthyridine and the benzoxazole in . Benzothiazole and benzoxazole are bioisosteres, with sulfur (thiazole) versus oxygen (oxazole) altering electronic properties and metabolic stability .
• Substituents : The target compound’s simple sulfanyl-ethyl-piperidine chain contrasts with Goxalapladib’s fluorinated aromatic groups and ’s acetyl-carboxamide-piperidine motif. Fluorine atoms in Goxalapladib enhance lipophilicity and resistance to oxidative metabolism , while the carboxamide in may improve solubility.

Physicochemical Properties

• Lipophilicity (LogP) :
  • The target compound (estimated LogP ~3.1) is less lipophilic than Goxalapladib (LogP ~6.5 due to trifluoromethyl groups) but more lipophilic than the benzoxazole analog in (LogP ~2.8, mitigated by polar carboxamide).
• Solubility : The benzoxazole derivative () likely has higher aqueous solubility due to hydrogen-bonding carboxamide groups, whereas the target compound’s piperidine and sulfur groups may limit solubility .

Research Findings

• Target Compound: Limited direct data, but benzothiazole derivatives show IC₅₀ values in the nanomolar range for cancer cell lines (e.g., MCF-7, HepG2). Piperidine substitutions often improve pharmacokinetics (e.g., half-life) in preclinical models .
• Goxalapladib : Demonstrated 60% reduction in atherosclerotic plaque formation in murine models at 10 mg/kg dosing. High selectivity for Lp-PLA2 (Ki = 0.8 nM) .
• Benzoxazole Analog () : Reported IC₅₀ of 120 nM against CDK2 kinase in enzymatic assays, with moderate cellular activity (IC₅₀ = 1.2 µM in A549 cells) .

Biological Activity

2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole (CAS No. 1864057-39-5) is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, focusing on antibacterial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole is C14H18N2S2. It features a benzothiazole core substituted with a piperidine side chain, which may contribute to its biological activities.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds related to 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole. For instance, derivatives of piperidine have shown significant activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for these compounds often fall within low micromolar ranges, indicating strong antibacterial potential.

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (µM) against S. aureus	MIC (µM) against E. coli
Piperidine Derivative A	10	20
Piperidine Derivative B	5	15
2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole	TBD	TBD

Note: TBD indicates that specific MIC values for this compound are yet to be determined in the referenced studies.

The mechanism by which 2-{[2-(Piperidin-4-yl)ethyl]sulfanyl}-1,3-benzothiazole exerts its antibacterial effects may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival. Similar compounds have been shown to inhibit enzymes critical for bacterial growth.

Case Studies

Several research articles provide insights into the biological activity of related compounds:

• Study on Piperidine Derivatives : A study published in PubMed evaluated a series of piperidine derivatives for their antibacterial properties. The results indicated that certain derivatives exhibited potent activity against clinically relevant strains of bacteria, including MRSA and E. coli .
• Synthesis and Evaluation : Research conducted by MDPI focused on synthesizing various benzothiazole derivatives and evaluating their antibacterial activities. The study found that modifications in the side chains significantly affected the bioactivity, suggesting a structure-activity relationship .
• Multitarget Ligands : A recent investigation into multitarget-directed ligands for neurodegenerative diseases also highlighted the potential of benzothiazole derivatives in modulating biological pathways beyond antibacterial activity .

Q & A

Advanced Research Question

• Molecular docking : Software like AutoDock Vina to simulate binding to targets (e.g., kinases or GPCRs), guided by crystallographic data of homologous proteins .
• MD simulations : Assessing stability of ligand-receptor complexes over 100+ ns trajectories to prioritize candidates for in vitro testing .
• Pharmacophore mapping : Identifying critical interaction points (e.g., hydrogen bonds with sulfanyl groups) for activity .

What in vitro assays evaluate anti-inflammatory potential?

Basic Research Question

• COX-2 inhibition assay : Measure IC₅₀ using fluorometric kits (e.g., Cayman Chemical), comparing to celecoxib as a positive control .
• Cytokine profiling : ELISA-based quantification of IL-6/TNF-α in LPS-stimulated macrophages .
• Cell viability assays : MTT or resazurin tests to exclude cytotoxicity (IC₅₀ > 50 µM for therapeutic index) .

How do structural features influence reactivity?

Basic Research Question

• Sulfanyl group : Enhances nucleophilic substitution potential; susceptible to oxidation, requiring inert atmospheres during synthesis .
• Piperidine moiety : Basic nitrogen participates in salt formation (e.g., HCl salts for improved solubility) .
• Benzothiazole core : π-π stacking with aromatic residues in target proteins, critical for binding affinity .

How can SAR guide derivative design?

Advanced Research Question

• Substituent variation : Systematic replacement of piperidine with azetidine or morpholine to modulate steric/electronic effects .
• Bioisosteric replacement : Swapping benzothiazole with indole or quinazoline to retain activity while improving ADME properties .
• Hybrid molecules : Conjugation with known pharmacophores (e.g., sulfonamides for enhanced enzyme inhibition) .

What practices ensure synthesis reproducibility?

Advanced Research Question

• Standardized protocols : Detailed SOPs with tolerance thresholds (e.g., ±2°C for exothermic reactions) .
• Batch tracking : Use of digital lab notebooks (e.g., LabArchives) to log reagent lot numbers and environmental conditions .
• Interlab validation : Collaborative studies to confirm yields/purity across independent facilities .

How is metabolic stability assessed in vitro?

Advanced Research Question

• Microsomal assays : Incubation with liver microsomes (human/rat) and NADPH, monitoring parent compound depletion via LC-MS/MS .
• CYP450 inhibition screening : Fluorescent probes (e.g., P450-Glo) to identify isoform-specific interactions (CYP3A4, 2D6) .
• Reactive metabolite detection : Trapping studies with glutathione or KCN to assess bioactivation risks .